Cas no 1805533-26-9 (Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805533-26-9
• MF: C₁₁H₉F₆NO₂
• MW: 301.185084104538
• CID: 4886549
• Update Time: 2025-05-25

Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9F6NO2/c1-2-20-7(19)4-5-3-6(10(13)14)18-9(8(5)12)11(15,16)17/h3,10H,2,4H2,1H3
• InChI Key： ZBCQYJAPHYBPJC-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=NC(C(F)F)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate

Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate, with the CAS number 1805533-26-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which includes a pyridine ring substituted with multiple fluorinated groups, making it a valuable molecule for various applications. The difluoromethyl and trifluoromethyl substituents attached to the pyridine ring contribute to its distinct chemical properties, including enhanced stability, reactivity, and bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel pharmaceutical agents. The presence of fluorinated groups in the molecule is known to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). For instance, researchers have explored its use as a precursor in the synthesis of bioactive compounds targeting specific therapeutic areas like oncology and infectious diseases. The pyridine core of the molecule serves as a versatile scaffold for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In addition to its pharmacological applications, Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate has shown promise in materials science. Its fluorinated substituents impart unique electronic and physical properties, making it a candidate for advanced materials such as high-performance polymers and electronic devices. Recent advancements in polymer chemistry have demonstrated how fluorinated pyridine derivatives can enhance the thermal stability and mechanical strength of polymer matrices, opening new avenues for industrial applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the fluorinated groups. Modern synthetic methodologies, including transition metal-catalyzed coupling reactions and fluorination techniques, have significantly streamlined the production process. These methods not only improve yield but also ensure high purity, which is critical for both research and commercial applications.

From an environmental perspective, understanding the ecological impact of Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate is essential. Researchers have conducted toxicity studies to assess its potential effects on aquatic life and soil microorganisms. Preliminary findings suggest that while the compound exhibits moderate toxicity under certain conditions, its degradation pathways are efficient under natural environmental conditions. This information is crucial for regulatory compliance and sustainable practices in chemical manufacturing.

Looking ahead, the continued exploration of Ethyl 6-(difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-4-acetate's properties will undoubtedly unlock new opportunities across various industries. Its role as a building block in organic synthesis positions it as a key player in advancing both scientific research and industrial innovation. As technology evolves and new applications emerge, this compound will remain at the forefront of cutting-edge developments in chemistry and related fields.